N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide

• IUPAC Name: N-cyclohexyl-2-(cyclopropanecarbonylamino)-N-methylbenzamide
• InChI: InChI=1S/C18H24N2O2/c1-20(14-7-3-2-4-8-14)18(22)15-9-5-6-10-16(15)19-17(21)13-11-12-13/h5-6,9-10,13-14H,2-4,7-8,11-12H2,1H3,(H,19,21)
• InChI Key: ORNNHLNUCPWCAL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C2=CC=CC=C2NC(=O)C3CC3
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide is a synthetic organic compound with the molecular formula C18H24N2O2 It is characterized by the presence of a cyclohexyl group, a cyclopropylcarbonyl group, and a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide typically involves the following steps:

Formation of the cyclopropylcarbonyl group: This can be achieved through the reaction of cyclopropylcarboxylic acid with a suitable activating agent such as thionyl chloride (SOCl2) to form cyclopropylcarbonyl chloride.

Amidation reaction: The cyclopropylcarbonyl chloride is then reacted with N-cyclohexyl-N-methylbenzamide in the presence of a base such as triethylamine (TEA) to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amide nitrogen.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]benzamide
• N-methyl-2-[(cyclopropylcarbonyl)amino]benzamide
• N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide

Uniqueness

N-cyclohexyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its cyclohexyl and cyclopropylcarbonyl groups contribute to its stability and reactivity, making it a valuable compound for various research and industrial applications.